Cas no 123437-16-1 (Coelenterazine F)

• Product Name: Coelenterazine F
• CAS No: 123437-16-1
• MF: C₂₆H₂₀FN₃O₂
• MW: 425.454309463501
• CID: 138216
• PubChem ID: 135439142
• Update Time: 2025-05-20

Coelenterazine F Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-3(7H)-one,2-[(4-fluorophenyl)methyl]-6-(4-hydroxyphenyl)-8-(phenylmethyl)-
• 8-benzyl-2-[(4-fluorophenyl)methyl]-6-(4-hydroxyphenyl)-7H-imidazo[1,2-a]pyrazin-3-one
• COELENTERAZINE F
• Imidazo[1,2-a]pyrazin-3(7H)-one,2-[(4-fluorophenyl)methyl]-6-(4-hydroxyphenyl)-8-(phenylmethyl...
• CLZ-F
• CLZN-F
• COELENTERAZINE-F, SYNTHETIC
• 2-(P-FLUOROBENZYL)-6-(P-HYDROXYPHENYL)-8-BENZYLIMIDAZO[1,2-A]PYRAZIN-3-(7H)-ONE
• 2-(P-FLUOROBENZYL)-6-(P-HYDROXYPHENYL)-8-BENZYLIMIDAZO[1,2-A]PYRAZINE-3-(7H)-ONE
• SCHEMBL13401854
• AKOS015910646
• 8-benzyl-2-[(4-fluorophenyl)methyl]-6-(4-hydroxyphenyl)imidazo[1,2-a]pyrazin-3-ol
• DTXSID50376388
• 123437-16-1
• 8-benzyl-2-(4-fluorobenzyl)-6-(4-hydroxyphenyl)imidazo[1,2-a]pyrazin-3-ol
• coelenterazine-f
• FT-0624020
• TQP1619
• Coelenterazine F

• Inchi： 1S/C26H20FN3O2/c27-20-10-6-18(7-11-20)15-23-26(32)30-16-24(19-8-12-21(31)13-9-19)28-22(25(30)29-23)14-17-4-2-1-3-5-17/h1-13,16,31-32H,14-15H2
• InChI Key： MEMQQZHHXCOKGG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1=C(N2C=C(C3C=CC(=CC=3)O)N=C(CC3C=CC=CC=3)C2=N1)O

Computed Properties

• Exact Mass: 425.15400
• Monoisotopic Mass: 425.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 64.9A^2

Experimental Properties

• Color/Form: solid
• Density: 1.3
• Melting Point: >200℃
• Boiling Point: 596.7°Cat760mmHg
• Flash Point: 314.7°C
• Refractive Index: 1.666
• Solubility: Soluble in ethanol, methanol
• PSA: 70.39000
• LogP: 4.71590
• λmax: 437nm

Coelenterazine F Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：−20°C
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Additional information on Coelenterazine F

Comprehensive Guide to Coelenterazine F (CAS No. 123437-16-1): Properties, Applications, and Research Insights

Coelenterazine F (CAS No. 123437-16-1) is a synthetic analog of the naturally occurring coelenterazine family, renowned for its pivotal role in bioluminescence research. As a luciferin substrate, it exhibits exceptional reactivity with luciferase enzymes, making it indispensable in molecular imaging, high-throughput screening, and live-cell tracking. Researchers increasingly favor Coelenterazine F for its enhanced signal-to-noise ratio and thermal stability compared to traditional variants like Coelenterazine h or native coelenterazine.

The chemical structure of Coelenterazine F features a modified imidazopyrazinone core, optimizing its quantum yield and emission kinetics. With a peak emission wavelength of approximately 480–490 nm, it aligns perfectly with GFP-filter sets in microscopy systems. This property has spurred its adoption in BRET (Bioluminescence Resonance Energy Transfer) assays, where precise protein-protein interaction studies are critical. Recent publications highlight its utility in GPCR signaling research and cancer metastasis monitoring.

One of the most searched questions regarding Coelenterazine F is: "How does Coelenterazine F compare to other substrates like EnduRen or ViviRen?" Unlike these cell-permeable analogs, Coelenterazine F offers superior extracellular detection sensitivity, making it ideal for secreted reporter systems. Its low autoluminescence minimizes background interference—a frequent pain point in luciferase-based assays. Moreover, its compatibility with CRISPR-engineered luciferases positions it at the forefront of genome editing validation workflows.

From an SEO perspective, trending queries such as "Coelenterazine F protocol optimization" and "best luciferin for in vivo imaging" reflect growing demand for application-specific guidance. Studies demonstrate that Coelenterazine F achieves 20% higher photon flux in deep-tissue imaging compared to classical substrates, addressing the need for translational research tools. Its pH stability (effective range: 6.5–8.5) further ensures reliability in organoid models and 3D cell cultures.

Innovations in nanoparticle conjugation have expanded the utility of Coelenterazine F into targeted drug delivery systems. For instance, its integration with PD-L1 antibody complexes enables real-time tracking of immune checkpoint inhibitor efficacy—a hot topic in immuno-oncology. The compound’s ATP-independent luminescence mechanism also circumvents metabolic biases, a key advantage for hypoxic tumor studies.

Quality control remains paramount for Coelenterazine F batches. Rigorous HPLC validation (purity >98%) and lyophilization stability testing ensure reproducibility across GLP-compliant labs. Storage recommendations (-80°C under argon) align with user searches like "long-term Coelenterazine storage solutions". Recent patents highlight novel derivatization techniques to further enhance its cell membrane permeability—addressing a major limitation in neuronal activity mapping.

In conclusion, Coelenterazine F (CAS No. 123437-16-1) represents a versatile cornerstone in biophotonics and precision medicine. Its evolving applications—from circadian rhythm studies to viral tropism assays—underscore its interdisciplinary value. As AI-driven drug discovery accelerates, the demand for robust bioluminescent reporters like Coelenterazine F will only intensify, solidifying its status as a gold-standard reagent in life sciences.